tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate

• IUPAC Name: tert-butyl N-(2-methylpropyl)-N-piperidin-4-ylcarbamate
• InChI: InChI=1S/C14H28N2O2/c1-11(2)10-16(12-6-8-15-9-7-12)13(17)18-14(3,4)5/h11-12,15H,6-10H2,1-5H3
• InChI Key: YEOZVJZQGRKNKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(C1CCNCC1)C(=O)OC(C)(C)C
• Molecular Formula: C14H28N2O2
• Molecular Weight: 256.38 g/mol

Description

Tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate, also known as TBPC, is a synthetic compound that has been studied for its potential applications in various scientific fields. TBPC is a tertiary amine-based carbamate and is a member of the piperidine family of compounds. TBPC has been studied for its potential use in the synthesis of a variety of compounds, as well as its ability to act as a catalyst in various chemical reactions. Additionally, TBPC has been studied for its potential use in the development of new drugs and its potential to act as a pharmacological agent.

Scientific Research Applications

Tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has been studied for its potential use in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and polymers. tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has also been studied for its potential use in the development of new drugs and its potential to act as a pharmacological agent. Additionally, tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has been studied for its ability to act as a catalyst in various chemical reactions, such as the synthesis of polymers and the synthesis of pharmaceuticals.

Mechanism of Action

Tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has been studied for its potential ability to act as a catalyst in various chemical reactions. tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate acts as a catalyst by forming an active intermediate, which then reacts with the substrate to form the desired product. tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate also acts as a stabilizing agent, which helps to increase the rate of the reaction. Additionally, tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate can act as a proton donor, which helps to increase the reactivity of the reaction.
Biochemical and Physiological Effects
tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has been studied for its potential ability to act as a pharmacological agent. tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has been shown to have a range of biochemical and physiological effects, such as the inhibition of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has also been shown to have anti-inflammatory and anti-oxidant properties, as well as the potential to act as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

Tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has a number of advantages for use in lab experiments, such as its low cost, its availability in a variety of forms, and its ability to act as a catalyst in various chemical reactions. Additionally, tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate is a relatively stable compound, making it suitable for use in long-term experiments. However, tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has some limitations for use in lab experiments, such as its potential toxicity and its tendency to form unstable compounds when exposed to air.

Future Directions

Tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate has a number of potential applications in various scientific fields. tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate could be used to develop new drugs, as well as in the synthesis of polymers and agrochemicals. Additionally, tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate could be used as a catalyst in various chemical reactions, as well as a pharmacological agent. Finally, tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate could be studied for its potential to act as a neuroprotective agent, as well as its potential to act as an anti-inflammatory and anti-oxidant.

Synthesis Methods

Tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate is synthesized through a process known as amine condensation. This method involves the reaction of an amine group with an acid chloride, producing an amide and a hydrogen chloride molecule. The reaction of the amine and acid chloride is catalyzed by a base, such as sodium hydroxide. The resulting amide is then treated with a tertiary amine, such as tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate, to form a carbamate. tert-butyl N-(2-methylpropyl)-N-(piperidin-4-yl)carbamate can also be synthesized through a process known as alkylation, where an alkyl halide is reacted with a tertiary amine in the presence of a base, such as sodium hydroxide.